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Introduction
Lithium, the lightest of all metals, is a critical element with a wide array of applications, from

rechargeable batteries to pharmaceuticals.[1][2] Its unique electrochemical properties make it

indispensable in modern technology.[1] While commercially available as lithium carbonate, its

journey from geological deposit to purified compound is a complex process rooted in specific

geological settings. This guide provides a technical overview of the natural occurrence of

lithium and the geological sources from which lithium carbonate is derived, tailored for

researchers, scientists, and professionals in drug development who may require a foundational

understanding of its provenance.

Natural Occurrence of Lithium
Lithium does not occur as a free element in nature due to its high reactivity.[3][4] Instead, it is

found within a variety of minerals and brines. The average crustal abundance of lithium is

estimated to be between 20 and 70 parts per million (ppm). It is a minor component of most

igneous rocks, with higher concentrations typically found in granites and granitic pegmatites.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b117677?utm_src=pdf-interest
https://www.benchchem.com/product/b117677?utm_src=pdf-body
https://www.benchchem.com/product/b117677?utm_src=pdf-body
https://geologyscience.com/ore-minerals/lithium-li-ore/
https://www.geology.arkansas.gov/minerals/metallic/lithium.html
https://geologyscience.com/ore-minerals/lithium-li-ore/
https://www.benchchem.com/product/b117677?utm_src=pdf-body
https://www.benchchem.com/product/b117677?utm_src=pdf-body
https://en.wikipedia.org/wiki/Lithium
https://www.webelements.com/lithium/geology.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b117677?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The natural mineral form of lithium carbonate is known as zabuyelite. This mineral is

associated with salt lake deposits and some pegmatites. However, the primary sources for

commercial lithium production are not the direct mining of zabuyelite but rather the extraction of

lithium from more abundant lithium-bearing minerals and brines, which is then converted to

lithium carbonate.

The main geological sources of lithium can be broadly categorized into three types:

Brine Deposits: These are accumulations of saline groundwater that are rich in dissolved

salts, including lithium salts.

Hard Rock (Pegmatite) Deposits: These are igneous rocks with very large crystals that can

contain significant concentrations of lithium-bearing minerals.

Sedimentary Deposits: These include lithium-rich clays and other sedimentary rocks.

Geological Sources of Lithium
Brine Deposits
Lithium-rich brines are a major source of global lithium production and are generally more

economical to process than hard-rock ores. These brines are found in arid regions within

closed basins, where water evaporates, leaving behind a concentrated solution of dissolved

salts.

There are three main types of lithium brine deposits:

Continental Brines (Salars): These are the most significant sources of brine-based lithium

and are located in salt flats, also known as salars. The "Lithium Triangle," a region

encompassing parts of Chile, Argentina, and Bolivia, hosts the world's largest lithium brine

reserves. The Salar de Atacama in Chile is a prime example, with some of the highest known

lithium concentrations.

Geothermal Brines: These are hot, saline fluids that have circulated through rocks in areas

with high geothermal activity, becoming enriched with elements like lithium. The Salton Sea

in Southern California is a well-known example of a geothermal brine resource.
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Oilfield Brines: Some deep oil reservoirs contain brines with elevated lithium concentrations.

North America has numerous oilfield brines, such as those in the Smackover Formation in

Arkansas.

The formation of lithium-rich brines is a long-term geological process involving the weathering

of lithium-containing rocks, transport by groundwater, and concentration through evaporation in

arid environments.

Hard Rock (Pegmatite) Deposits
Pegmatites are coarse-grained igneous rocks that form from the slow cooling of magma. This

slow cooling allows for the formation of large crystals of various minerals, including several that

are rich in lithium. Hard rock mining of lithium-bearing minerals was the dominant source of

lithium before the large-scale development of brine resources. Australia is currently the world's

largest producer of lithium from hard rock mines.

The most important lithium-bearing minerals found in pegmatites are:

Spodumene (LiAlSi₂O₆): This is the most abundant and commercially significant lithium ore

mineral.

Petalite (LiAlSi₄O₁₀): Another important silicate mineral source of lithium.

Lepidolite (K(Li,Al)₃(Al,Si,Rb)₄O₁₀(F,OH)₂): A lithium-rich mica mineral.

Amblygonite ((Li,Na)AlPO₄(F,OH)): A phosphate mineral that can have a high lithium content.

Sedimentary Deposits
Sedimentary lithium deposits are a third, and currently less commercially exploited, source of

lithium. These deposits form when lithium-rich fluids accumulate in closed basins, with the

lithium becoming concentrated in clay minerals.

The primary lithium-hosting materials in these deposits include:

Hectorite: A lithium-rich clay mineral.

Jadarite: A sodium-lithium borosilicate hydroxide mineral discovered in Serbia.
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Volcanic Tuffs: Deposits of volcanic ash that can be enriched in lithium.

These unconventional resources are the subject of ongoing research and development and

may become more significant in the future.

Quantitative Data on Lithium Sources
The following tables summarize quantitative data on the concentration of lithium in various

geological sources and the typical composition of key lithium-bearing minerals.

Table 1: Lithium Concentration in Various Geological Sources

Geological
Source Type

Deposit
Example

Lithium
Concentration
(wt%)

Lithium
Concentration
(ppm)

Reference

Continental Brine
Salar de

Atacama, Chile
0.14 - 0.184 1,400 - 1,840

Salar del

Hombre Muerto,

Argentina

~0.06 ~600

Zhabuye, China 0.100 1,000

Geothermal

Brine
Salton Sea, USA 0.01 - 0.03 100 - 300

Oilfield Brine
Smackover

Formation, USA
up to 0.0597 up to 597

Hard Rock

(Pegmatite)

Greenbushes,

Australia
1.091 10,910

Pilgangoora,

Australia
0.580 5,800

Sedimentary

(Clay)

Thacker Pass,

USA
0.236 2,360

Sonora, Mexico 0.229 2,290
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Table 2: Typical Li₂O Content of Major Lithium-Bearing Minerals

Mineral Chemical Formula
Typical Li₂O
Content (%)

Reference

Spodumene LiAlSi₂O₆ 5.0 - 6.0

Petalite LiAlSi₄O₁₀ 3.0 - 4.0

Lepidolite
K(Li,Al)₃(Al,Si,Rb)₄O₁₀

(F,OH)₂
3.0 - 4.0

Amblygonite (Li,Na)AlPO₄(F,OH) 4.0 - 6.0

Experimental Protocols for Lithium Extraction and
Carbonate Production
The conversion of lithium from its geological source into lithium carbonate involves a series of

complex chemical and physical processes. The specific protocols vary depending on the

source material.

Extraction from Brines
The conventional method for extracting lithium from brines involves solar evaporation.

Methodology:

Pumping: Lithium-rich brine is pumped from underground reservoirs into a series of large,

shallow evaporation ponds.

Solar Evaporation: Over a period of 12 to 18 months, solar energy evaporates the water,

concentrating the dissolved salts. As the concentration increases, various salts such as

sodium chloride and potassium chloride precipitate out and are removed.

Purification: Once the lithium concentration reaches an optimal level (e.g., up to 6,000 ppm

Li), the concentrated brine is pumped to a processing plant. Here, impurities like magnesium

and boron are removed through chemical precipitation, often by adding lime (calcium

hydroxide).
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Precipitation of Lithium Carbonate: The purified, concentrated lithium chloride solution is

treated with sodium carbonate (soda ash). This causes lithium carbonate, which has a

lower solubility, to precipitate out of the solution.

Filtration and Drying: The precipitated lithium carbonate is then filtered, washed, and dried

to produce the final product.

A more recent technology, Direct Lithium Extraction (DLE), is being developed to extract lithium

more rapidly and with a smaller environmental footprint than solar evaporation. DLE

technologies utilize methods like adsorption, ion exchange, or solvent extraction to selectively

remove lithium from the brine.

Extraction from Hard Rock (Pegmatites)
The extraction of lithium from spodumene, the most common lithium ore, is a more energy-

intensive process.

Methodology:

Mining and Crushing: The spodumene-bearing pegmatite ore is extracted from open-pit or

underground mines and then crushed and ground to a fine powder.

Roasting (Calcination): The ore is heated to a high temperature (around 1100°C) to convert

the α-spodumene (the natural, less reactive form) into β-spodumene, which is more

amenable to chemical attack.

Acid Leaching: The cooled β-spodumene is then mixed with sulfuric acid and roasted at a

lower temperature (around 250°C). This process, known as acid leaching, dissolves the

lithium as lithium sulfate.

Purification: The resulting lithium sulfate solution is then purified to remove impurities such

as iron, aluminum, and magnesium. This is often achieved by adding lime and other

reagents to precipitate these impurities.

Precipitation of Lithium Carbonate: Sodium carbonate is added to the purified lithium

sulfate solution to precipitate lithium carbonate.
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Filtration and Drying: The precipitated lithium carbonate is filtered, washed, and dried to

produce the final product.

Visualizations
Geological Cycle and Sources of Lithium
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Caption: Geological pathways for the formation of lithium deposits.
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Experimental Workflow for Lithium Carbonate
Production from Brine

Experimental Workflow for Lithium Carbonate Production from Brine
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Caption: Workflow for producing lithium carbonate from brine deposits.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b117677?utm_src=pdf-body-img
https://www.benchchem.com/product/b117677?utm_src=pdf-body
https://www.benchchem.com/product/b117677?utm_src=pdf-custom-synthesis
https://geologyscience.com/ore-minerals/lithium-li-ore/
https://www.geology.arkansas.gov/minerals/metallic/lithium.html
https://en.wikipedia.org/wiki/Lithium
https://www.webelements.com/lithium/geology.html
https://www.benchchem.com/product/b117677#natural-occurrence-and-geological-sources-of-lithium-carbonate
https://www.benchchem.com/product/b117677#natural-occurrence-and-geological-sources-of-lithium-carbonate
https://www.benchchem.com/product/b117677#natural-occurrence-and-geological-sources-of-lithium-carbonate
https://www.benchchem.com/product/b117677#natural-occurrence-and-geological-sources-of-lithium-carbonate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b117677?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b117677?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of
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